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Compound of Interest

Compound Name: Lithium isopropoxide

Cat. No.: B1592754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical properties of lithium
isopropoxide, a versatile and critical reagent in modern organic synthesis. The information is

presented to support its effective and safe use in research and development, particularly within

the pharmaceutical and chemical industries.

Core Chemical and Physical Properties
Lithium isopropoxide, with the chemical formula C₃H₇LiO, is an organometallic compound

widely recognized for its strong basicity and nucleophilic character.[1][2] It typically appears as

a white to off-white or pale yellow powder.[3][4][5] Due to its high reactivity, it is moisture-

sensitive and requires handling under an inert atmosphere.[4][6]

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of lithium
isopropoxide.

Table 1: General Properties
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Property Value Source(s)

Chemical Formula C₃H₇LiO / (CH₃)₂CHOLi [3]

Molecular Weight 66.03 g/mol [1][3][7]

Appearance
White to off-white/pale yellow

powder/chunks
[3][4][7]

| CAS Number | 2388-10-5 |[1][3][8] |

Table 2: Physical Properties

Property Value Notes Source(s)

Melting Point
Not Determined /
N/A

Decomposes at
elevated
temperatures.

[3][4][7]

Boiling Point 67-72 °C
Value for solutions;

solid decomposes.
[4][7][9]

Density ~0.897 g/mL
At 25 °C; value

typically for solutions.
[4][5][9]

Flash Point -2 °F (-19 °C) [4][5]

| Vapor Pressure | 81.3 mmHg | At 25 °C. |[4] |

Table 3: Solubility and Stability
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Property Description Source(s)

Water Solubility
Reacts rapidly and
violently with water.

[3][4][10]

Organic Solubility
Soluble in alcohols, benzene,

and tetrahydrofuran (THF).
[11]

Stability

Stable when stored under a

dry, inert atmosphere (e.g.,

nitrogen, argon).

[3][6]

Thermal Stability

Moderately stable up to 150-

200°C, after which

decomposition occurs.

[2]

| Sensitivity | Highly sensitive to moisture and air. |[4][12] |

Reactivity and Chemical Behavior
Lithium isopropoxide is a potent, sterically hindered alkoxide base and a competent

nucleophile, making it a valuable tool in organic synthesis.

Basicity
As a strong base, lithium isopropoxide is highly effective for the deprotonation of a wide

range of substrates, including weakly acidic protons.[1] Its utility is central to the formation of

carbanions, enolates, and other reactive intermediates essential for carbon-carbon bond

formation.[1]

Nucleophilicity
The isopropoxide anion is a strong nucleophile capable of attacking various electrophilic

centers.[4] This reactivity is harnessed in substitution and addition reactions. However, its bulky

isopropyl group can introduce steric hindrance, which can sometimes favor its role as a base

over a nucleophile, a property that can be exploited for selective transformations.

Reactivity Profile
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Lithium isopropoxide is incompatible with and reacts with several classes of compounds:

Water: Reacts violently, producing lithium hydroxide and isopropanol.[3][10]

Moist Air: Decomposes slowly upon contact.[3][6]

Acids, Alcohols, Ketones, Esters: Reacts readily.[3][6]

Carbon Dioxide and Halogens: Incompatible.[3][6]

Hazardous decomposition upon exposure to heat or moisture includes the formation of lithium

hydroxide, isopropanol, and caustic organic vapors.[3][6]

Lithium Isopropoxide
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Caption: Reactivity profile of lithium isopropoxide.

Applications in Synthesis
The unique properties of lithium isopropoxide make it indispensable in several areas of

chemical synthesis.

Pharmaceuticals and Agrochemicals: It serves as a crucial intermediate and reagent in the

synthesis of complex active pharmaceutical ingredients (APIs) and agrochemicals.[1][4][13]
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Organic Synthesis: Widely used as a strong, non-nucleophilic base for deprotonation

reactions where other bases might lead to side reactions.[1]

Polymer Chemistry: Employed as a catalyst or initiator in polymerization processes for

creating high-performance polymers.[1]

Materials Science: Investigated for its potential use in developing solid lithium electrolytes for

advanced battery technologies.[2][14]

Primary Roles Application Areas
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Caption: Key roles and applications of lithium isopropoxide.

Experimental Protocols
Synthesis of Lithium Isopropoxide
A common method for the preparation of lithium isopropoxide involves the direct reaction of

lithium metal with anhydrous isopropanol.[2][11] This reaction is highly exothermic and

generates flammable hydrogen gas, requiring strict safety protocols.

Objective: To synthesize solid, high-purity lithium isopropoxide.
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Materials:

Lithium metal

Anhydrous isopropanol

Anhydrous organic solvent (e.g., hexane)

Ice water bath for cooling

Reaction vessel equipped with a mechanical stirrer, condenser, and nitrogen/argon inlet

Methodology:

Inert Atmosphere: The reaction apparatus is thoroughly dried and purged with an inert gas

(argon or nitrogen) to eliminate air and moisture.

Charge Reactor: Lithium metal is added to the reaction vessel containing an anhydrous

solvent.

Controlled Addition: Anhydrous isopropanol is added slowly to the stirring suspension of

lithium metal. The initial reaction temperature should be maintained between 20-30°C.[11]

Temperature Management: The reaction is highly exothermic. The temperature must be

carefully controlled and maintained between 60-80°C using an external cooling bath (e.g.,

ice water).[11] The vigorous evolution of hydrogen gas will be observed.

Reaction Completion: After the addition of isopropanol is complete, the mixture is stirred

under insulation until the lithium metal is fully consumed and gas evolution ceases.[11] This

results in a solution or slurry of lithium isopropoxide.

Isolation of Solid Product: The solvent is removed under reduced pressure. The resulting

solid is then dried in a vacuum oven at an elevated temperature (e.g., 100°C) to yield the

final solid lithium isopropoxide product.[11]
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Caption: Experimental workflow for the synthesis of lithium isopropoxide.
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Safety and Handling
Lithium isopropoxide is a hazardous chemical that requires careful handling.

Hazards: It is classified as a flammable solid that is self-heating and may catch fire.[10] It

causes severe skin burns and eye damage.[3] The material reacts violently with water.[10]

Handling: Always handle in a well-ventilated area, preferably within a glovebox or under a

fume hood with an inert atmosphere.[3][6] Use non-sparking tools and ground all equipment.

[6]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a

face shield, and a fire-resistant lab coat.[3][6]

Storage: Store in a tightly sealed container under a dry, inert gas (nitrogen or argon) in a

cool, dry, well-ventilated area designated for flammable materials.[4][6]

Fire Fighting: Use a dry chemical extinguisher, dry soda ash, or dry sodium chloride. DO

NOT USE WATER OR CARBON DIOXIDE.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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